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Compound of Interest

5-Chloro-2-
Compound Name:
nitrobenzenesulfonamide

CAS No.: 68379-05-5

Cat. No.: B1348206

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 5-Chloro-2-nitrobenzenesulfonamide, a key intermediate in organic synthesis.
This document details its fundamental characteristics, provides established experimental
protocols for its synthesis, and includes spectroscopic data for analytical purposes.

Core Chemical Properties

5-Chloro-2-nitrobenzenesulfonamide is a sulfonamide derivative containing both a chloro
and a nitro functional group on the benzene ring. These substituents significantly influence its
reactivity and potential applications.

Quantitative Data Summary

The known physical and chemical properties of 5-Chloro-2-nitrobenzenesulfonamide are
summarized in the table below for easy reference and comparison.
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Property Value Source
CAS Number 96-72-0 [1112]
Molecular Formula CeHsCIN204S [1]
Molecular Weight 236.63 g/mol [1]
Appearance White Solid

Melting Point 180-183 °C

Soluble in Dichloromethane,

Solubilit
y Ethyl Acetate, Methanol

Topological Polar Surface Area 114 A2 [1]

Spectroscopic Analysis

Spectroscopic data is crucial for the identification and characterization of 5-Chloro-2-
nitrobenzenesulfonamide. The following are key spectral data points:

e 1H NMR (Proton NMR): While specific spectral data with chemical shifts and coupling
constants for 5-Chloro-2-nitrobenzenesulfonamide is not readily available in the searched
literature, related arylsulfonamides have been studied. The chemical shifts of aromatic
protons in arylsulfonamides are influenced by the nature and position of substituents on the
phenyl ring.[3]

e 13C NMR (Carbon NMR): A 3C NMR spectrum for 5-Chloro-2-nitrobenzenesulfonamide is
available and can be accessed through PubChem.[1] As with proton NMR, the chemical
shifts of the carbon atoms in the benzene ring are affected by the electron-withdrawing
effects of the chloro, nitro, and sulfonamide groups.[3]

« Infrared (IR) Spectroscopy: The IR spectrum of an arylsulfonamide typically shows
characteristic absorption bands. For N-H stretching, asymmetric and symmetric vibrations
are observed in the ranges of 3390-3323 cm~! and 3279-3229 cm™1, respectively. The
asymmetric and symmetric SOz stretching vibrations appear as strong bands in the ranges
of 1344-1317 cm~* and 1187-1147 cm~1, respectively.[3]
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e Mass Spectrometry (MS): Mass spectrometry data for 5-Chloro-2-
nitrobenzenesulfonamide is not explicitly detailed in the provided search results. However,
the molecular weight is confirmed to be 236.63 g/mol .[1]

Experimental Protocols

Detailed methodologies for the synthesis of 5-Chloro-2-nitrobenzenesulfonamide are
outlined below. These protocols are based on established laboratory procedures.

Synthesis of 5-Chloro-2-nitrobenzenesulfonamide

This protocol describes the synthesis of the target compound from 2-chloro-5-
nitrobenzenesulfonyl chloride.

Materials:

2-chloro-5-nitrobenzenesulfonyl chloride

Ammonium hydroxide solution (NH4OH)

Toluene

Tetrahydrofuran (THF)

6 M Hydrochloric acid (HCI)

Pentane

Procedure:

Dissolve the starting material, 2-chloro-5-nitrobenzenesulfonyl chloride, in toluene.

In a separate vessel, prepare a pre-mixed solution of ammonium hydroxide and
tetrahydrofuran.

Cool the ammonium hydroxide/tetrahydrofuran solution to -10 °C.

Slowly add the toluene solution of 2-chloro-5-nitrobenzenesulfonyl chloride to the cooled
ammonia solution.
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 Stir the reaction mixture at -10 °C for 1 hour.

e Quench the reaction by adding 6 M hydrochloric acid until the final pH of the solution is 4.
o Separate the aqueous and organic layers.

o Concentrate the organic layer to dryness to obtain a powdery product.

e Add pentane to the powdered product and isolate the target compound by filtration.

e Dry the isolated solid to yield 5-Chloro-2-nitrobenzenesulfonamide.

Potential Biological Activity

While specific biological activities and signaling pathways for 5-Chloro-2-
nitrobenzenesulfonamide have not been extensively documented in the available literature,
the broader class of sulfonamides is well-known for its antimicrobial properties.[4]

General Antimicrobial Action of Sulfonamides

Sulfonamides typically act as competitive inhibitors of the enzyme dihydropteroate synthase
(DHPS), which is essential for the synthesis of folic acid in many bacteria and fungi. Folic acid
is a vital nutrient for the synthesis of nucleic acids and amino acids. By blocking its production,
sulfonamides impede the growth and replication of susceptible microorganisms.

It is plausible that 5-Chloro-2-nitrobenzenesulfonamide or its derivatives could exhibit similar
antimicrobial activities. However, dedicated biological assays would be required to confirm this
and to elucidate the specific mechanism of action and any potential involvement in cellular
signaling pathways.

Visualizations
Experimental Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis of 5-Chloro-2-
nitrobenzenesulfonamide.
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Caption: Workflow for the synthesis of 5-Chloro-2-nitrobenzenesulfonamide.

Logical Relationship of Sulfonamide Antimicrobial
Activity
The diagram below illustrates the general mechanism of action for sulfonamide-based

antimicrobial agents.
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Caption: General mechanism of sulfonamide antimicrobial activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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